Cas no 125564-46-7 (Benzoyl chloride,4-acetyl-3-methyl-)

• Product Name: Benzoyl chloride,4-acetyl-3-methyl-
• CAS No: 125564-46-7
• MF: C₁₀H₉ClO₂
• MW: 196.630262136459
• CID: 103529
• PubChem ID: 45081739
• Update Time: 2025-04-18

Benzoyl chloride,4-acetyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,4-acetyl-3-methyl-
• 4-acetyl-3-methylbenzoyl chloride
• Benzoyl chloride, 4-acetyl-3-methyl- (9CI)
• SCHEMBL21985528
• DTXSID10664819
• 125564-46-7

• Inchi： 1S/C10H9ClO2/c1-6-5-8(10(11)13)3-4-9(6)7(2)12/h3-5H,1-2H3
• InChI Key： HQVPQJPBLSUBDZ-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(C(C)=O)=C(C)C=1)=O

Computed Properties

• Exact Mass: 196.02917
• Monoisotopic Mass: 196.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2
• XLogP3: 2.5

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones